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Compound of Interest

Compound Name: 2-Methylthiazole-5-carbonitrile

CAS No.: 60735-10-6

Cat. No.: B1501852

Get Quote

The thiazole ring is a cornerstone in the design of bioactive molecules, renowned for its ability

to engage in hydrogen bonding, act as a bioisostere for other aromatic systems, and contribute

to the overall conformational rigidity of a molecule. This five-membered heterocycle is a key

component in numerous FDA-approved drugs, including the anti-cancer agent Dasatinib and

the antimicrobial Sulfathiazole.[1][2][3] The substitution pattern on the thiazole ring dictates its

biological activity, and derivatives such as 2-Methylthiazole-5-carbonitrile serve as highly

versatile intermediates for exploring this chemical space. The methyl group at the 2-position

and the cyano group at the 5-position provide orthogonal handles for synthetic diversification,

enabling the construction of extensive compound libraries for screening and lead optimization.

Core Compound Identification and Physicochemical
Properties
Accurate identification and understanding of a compound's physical properties are fundamental

to its successful application in any experimental workflow.
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Property Value Source

CAS Number 65735-10-6 [4][5]

Molecular Formula C₅H₄N₂S [4][5]

Molecular Weight 124.16 g/mol [4]

Synonyms N/A [4]

Appearance Solid (Typical) [6]

Purity Typically >95% [4]

Storage
Sealed in dry, Room

Temperature
[4]

Synthesis Pathway and Mechanistic Rationale
The synthesis of substituted thiazoles often relies on the classic Hantzsch thiazole synthesis or

modern variations thereof. A robust and scalable synthesis for 2-methylthiazole derivatives

typically involves the condensation of a thioamide with an α-haloketone or its equivalent. For 2-
Methylthiazole-5-carbonitrile, a plausible and efficient pathway starts from ethyl 2-

chloroacetoacetate and thioacetamide. While many literature procedures focus on the

corresponding carboxylate, this guide outlines the conversion to the essential carbonitrile.

Two-Step Synthesis from Ethyl 2-chloroacetoacetate
This process involves an initial cyclization to form the thiazole ester, followed by conversion to

the primary amide and subsequent dehydration to the nitrile.

Step 1: Hantzsch Thiazole Synthesis of Ethyl 2-methylthiazole-5-carboxylate

The reaction begins with the nucleophilic attack of the sulfur atom of thioacetamide onto the

electrophilic carbonyl carbon of the keto-group in ethyl 2-chloroacetoacetate. This is followed

by an intramolecular cyclization and subsequent dehydration to yield the aromatic thiazole ring.

Causality: The use of a base, such as triethylamine, is crucial. It serves to neutralize the HCl

formed during the cyclization, driving the reaction to completion.[7][8] Acetonitrile is an ideal

solvent due to its ability to dissolve the reactants and its stability under reflux conditions.[7][8]
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Caption: Hantzsch synthesis workflow for the thiazole ester intermediate.

Step 2: Amidation and Dehydration to 2-Methylthiazole-5-carbonitrile

The resulting ester is converted to the primary amide using ammonia. The amide is then

dehydrated using a standard dehydrating agent like phosphorus oxychloride (POCl₃) or

trifluoroacetic anhydride (TFAA) to yield the target nitrile.

Causality: This two-step conversion is a classic and reliable method for transforming an ester

into a nitrile. The choice of dehydrating agent is critical; POCl₃ is effective but requires

careful handling, while TFAA is also powerful but can sometimes lead to side reactions if not

controlled.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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